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2-Amino-5-bromo-3-methylbenzoic

acid

Cat. No.: B1340033 Get Quote

An In-Depth Technical Guide to 2-Amino-5-bromo-3-methylbenzoic Acid

Introduction
2-Amino-5-bromo-3-methylbenzoic acid, identified by the CAS Number 206548-13-2, is a

substituted aromatic carboxylic acid of significant interest to the scientific community,

particularly in the fields of organic synthesis and medicinal chemistry.[1][2] Its molecular

structure incorporates three key functional groups on a benzene ring: an amino group, a

bromine atom, and a carboxylic acid. This unique arrangement makes it a versatile and

valuable building block for the synthesis of more complex molecules, including novel

pharmaceutical intermediates and fine chemicals.[3] This guide provides a comprehensive

overview of its physical and chemical properties, established synthetic protocols, reactivity, and

handling procedures, designed for researchers and drug development professionals.

Physicochemical Properties
The fundamental physical and chemical characteristics of a compound are critical for its

application in experimental settings. 2-Amino-5-bromo-3-methylbenzoic acid is typically a

colorless to pink solid, and its properties are well-documented.[3][4]

Table 1: Key Physicochemical Properties of 2-Amino-5-bromo-3-methylbenzoic acid
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Property Value Source(s)

CAS Number 206548-13-2 [1][2]

Molecular Formula C₈H₈BrNO₂ [1][5]

Molecular Weight 230.06 g/mol [1][5]

Appearance Pink or Colorless Solid [3][4]

Melting Point 236-238 °C [2][3][5]

Boiling Point 347.9 °C (Predicted) [2][5]

Density 1.7 g/cm³ (Predicted) [5]

| Flash Point | 164.2 °C (Predicted) |[5] |

Caption: Chemical Structure of 2-Amino-5-bromo-3-methylbenzoic acid.

Synthesis and Purification
The most common and well-documented synthesis of 2-Amino-5-bromo-3-methylbenzoic
acid involves the electrophilic bromination of its precursor, 2-amino-3-methylbenzoic acid.[2][4]

Several methods exist, with the choice of brominating agent and solvent system being key

variables. A highly effective and frequently cited method utilizes hydrobromic acid in dimethyl

sulfoxide (DMSO).[2][4]

Synthetic Workflow: Bromination of 2-amino-3-
methylbenzoic acid
The general workflow involves the direct bromination of the activated aromatic ring. The amino

group is a strong activating group, directing the electrophilic substitution to the ortho and para

positions. In this case, the para position relative to the amino group is targeted.
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Caption: Workflow for the synthesis of 2-Amino-5-bromo-3-methylbenzoic acid.

Experimental Protocol: Synthesis via HBr/DMSO Method
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This protocol is adapted from established literature procedures.[2][4]

Dissolution: In a suitable reaction vessel, dissolve 2-amino-3-methylbenzoic acid (10.0 g, 66

mmol) in dimethyl sulfoxide (DMSO).

Addition of Reagent: To the solution, add 48% aqueous hydrogen bromide (18.0 mL).

Reaction: Stir the reaction mixture at room temperature overnight. A precipitate may form

during this time.

Quenching: Carefully quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate until the mixture is neutralized.

Precipitation: Continue stirring the neutralized mixture overnight to ensure complete

precipitation of the product.

Isolation: Collect the resulting solid precipitate by vacuum filtration.

Drying: Dry the collected solid under vacuum to yield 2-amino-5-bromo-3-methylbenzoic
acid. This process typically results in a high yield (around 85%) of the product as a pink

solid.[2][4]

Chemical Reactivity and Mechanistic Insights
The synthetic utility of 2-Amino-5-bromo-3-methylbenzoic acid stems from the distinct

reactivity of its three functional groups. Understanding these reactive sites is key to its

application as a molecular scaffold.

Amino Group (-NH₂): As a primary aromatic amine, this group can undergo diazotization

upon treatment with nitrous acid (HNO₂) to form a highly versatile diazonium salt.[6] This

intermediate can then be subjected to a wide range of Sandmeyer-type reactions to

introduce functionalities such as -Cl, -CN, -OH, and -H.

Carboxylic Acid Group (-COOH): This group can undergo standard carboxylic acid reactions,

including esterification (reaction with an alcohol under acidic conditions) and amidation

(reaction with an amine, often requiring an activating agent).
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Bromo Group (-Br): The bromine atom on the aromatic ring is a key site for carbon-carbon

and carbon-heteroatom bond formation via transition-metal-catalyzed cross-coupling

reactions, such as Suzuki, Heck, and Buchwald-Hartwig reactions.

Figure 3: Key Reactive Sites
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Caption: Key reactive sites on the 2-Amino-5-bromo-3-methylbenzoic acid molecule.

Spectroscopic Profile
Structural confirmation of 2-Amino-5-bromo-3-methylbenzoic acid is typically achieved

through spectroscopic methods.

¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons

and the methyl group. A reported spectrum shows the following key shifts: ¹H NMR (500

MHz, DMSO-d₆): δ 7.69 (d, J = 1.0 Hz, 1H), 7.33 (d, J = 1.0 Hz, 1H), 2.10 (s, 3H).[4] The two

doublets correspond to the two non-equivalent aromatic protons, while the singlet at 2.10

ppm corresponds to the three protons of the methyl group.

Mass Spectrometry: Mass spectral analysis confirms the molecular weight of the compound.

Electrospray ionization (ESI) typically shows a peak corresponding to the protonated

molecule [M+H]⁺ at m/z 231.[4] The isotopic pattern of this peak, showing two signals of

nearly equal intensity separated by 2 m/z units, would be characteristic of a molecule

containing one bromine atom.

Applications in Research and Development
2-Amino-5-bromo-3-methylbenzoic acid is primarily utilized as a chemical intermediate in

laboratory synthesis.[3]
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Pharmaceutical R&D: Its structure makes it a valuable starting material for creating libraries

of novel compounds for drug discovery. Substituted benzoic acids are crucial scaffolds for

developing inhibitors of various biological targets. While specific applications for this isomer

are proprietary or in early-stage research, related isomers are investigated for developing

treatments for inflammatory diseases and cancer.[6][7]

Organic Synthesis: As a versatile building block, it enables the construction of complex

molecular architectures, including heterocyclic systems that are prevalent in many

biologically active compounds.[3]

Materials Science: Related aromatic compounds are explored for their potential in

developing new materials for organic electronics and photonic devices, suggesting a

potential, though less explored, avenue for this molecule.[7]

Safety and Handling
While comprehensive toxicity data for this specific compound is limited, it should be handled

with the standard precautions for laboratory chemicals.[8] Data from structurally related

compounds suggests it may cause skin, eye, and respiratory irritation.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat.[8]

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of dust.[8]

First-Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Immediately wash off with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth with water and seek medical attention.[8]

Storage: Store in a tightly sealed container in a dry, well-ventilated place at room

temperature.[10]
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Conclusion
2-Amino-5-bromo-3-methylbenzoic acid is a strategically important chemical intermediate

whose value is derived from its trifunctional nature. The presence of an amine, a carboxylic

acid, and a bromine atom on a single scaffold provides chemists with multiple handles for

molecular elaboration. Its straightforward synthesis and versatile reactivity make it a

cornerstone for creating diverse and complex molecules, particularly for applications in

pharmaceutical research and development. Proper understanding of its properties, synthesis,

and handling is essential for its effective and safe utilization in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemimpex.com/products/27694
https://www.echemi.com/sds/2-amino-5-bromo-3-methylbenzoic-acid-pd180628102407.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4857-B-01.pdf
https://www.myskinrecipes.com/shop/en/halogenated-benzoic-acids/77131--2-amino-3-bromo-5-methylbenzoic-acid.html
https://www.benchchem.com/product/b1340033#2-amino-5-bromo-3-methylbenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b1340033#2-amino-5-bromo-3-methylbenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b1340033#2-amino-5-bromo-3-methylbenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b1340033#2-amino-5-bromo-3-methylbenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

